Cas no 1858201-56-5 (2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester)

• Product Name: 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester
• CAS No: 1858201-56-5
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5295648
• Update Time: 2025-08-05

2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester

• Inchi： 1S/C11H16O2/c1-9-4-3-5-10(8-9)6-7-11(12)13-2/h9-10H,3-5,8H2,1-2H3
• InChI Key： BCRINIQLIIJGCR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1CCCC(C)C1

Additional information on 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester

Comprehensive Overview of 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester (CAS No. 1858201-56-5)

The compound 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester (CAS No. 1858201-56-5) is a specialized organic ester with a unique molecular structure. This compound belongs to the class of propyne derivatives, which are increasingly studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both a 3-methylcyclohexyl group and a methyl ester functionality makes this molecule particularly interesting for researchers exploring novel synthetic pathways and bioactive compounds.

In recent years, the demand for high-purity esters and customized synthetic intermediates has surged, driven by advancements in drug discovery and green chemistry. 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester has garnered attention due to its potential role as a building block in the synthesis of flavor and fragrance ingredients, as well as its utility in polymer modification. Researchers are also investigating its compatibility with click chemistry reactions, a hot topic in modern organic synthesis.

The structural features of CAS No. 1858201-56-5 contribute to its versatility. The propyne moiety offers reactivity for further functionalization, while the 3-methylcyclohexyl group introduces steric and electronic effects that can influence the compound's physical and chemical properties. This balance makes it a valuable candidate for structure-activity relationship (SAR) studies, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

From an industrial perspective, the synthesis and scale-up of 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester require careful optimization to ensure yield and purity. Recent trends in sustainable chemistry have prompted investigations into greener synthetic routes, such as catalytic methods or solvent-free reactions. These approaches align with the growing emphasis on environmentally friendly manufacturing processes, a key concern for both regulators and consumers.

Analytical characterization of CAS No. 1858201-56-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the compound's identity and purity, especially when used in sensitive applications such as pharmaceutical intermediates. The compound's stability under various conditions is another area of active research, with studies focusing on its thermal behavior and storage requirements.

In the context of intellectual property, 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester has been referenced in several patent applications related to specialty chemicals and performance materials. This reflects the compound's potential commercial value and the competitive landscape in fine chemical innovation. Companies operating in this space are increasingly focusing on proprietary synthesis methods to gain a competitive edge.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1858201-56-5 as research into functional materials and smart coatings progresses. Its unique combination of structural elements positions it as a promising candidate for developing advanced materials with tailored properties. Furthermore, the growing interest in bio-based chemicals may drive exploration of renewable routes to produce this and related compounds.

For researchers and industry professionals seeking detailed technical information about 2-Propynoic acid, 3-(3-methylcyclohexyl)-, methyl ester, comprehensive safety data sheets and technical bulletins are essential resources. These documents provide critical insights into handling procedures, physicochemical properties, and potential applications. As with all specialized chemicals, proper risk assessment and handling protocols should be followed to ensure safe and effective use.

The market for compounds like CAS No. 1858201-56-5 is influenced by broader trends in chemical innovation and regulatory developments. Stakeholders across the value chain—from raw material suppliers to end-users—are monitoring these dynamics closely. Future research directions may include exploring the compound's potential in electronic materials or as a precursor for specialty polymers, reflecting the ongoing convergence of chemistry and materials science.